Cas no 31835-64-0 ([1,1'-Biphenyl]-3-amine,3'-nitro-)

• Product Name: [1,1'-Biphenyl]-3-amine,3'-nitro-
• CAS No: 31835-64-0
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 306148
• PubChem ID: 35944
• Update Time: 2025-04-19

[1,1'-Biphenyl]-3-amine,3'-nitro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-amine,3'-nitro-
• 3-(3-nitrophenyl)aniline
• DTXSID00185700
• SCHEMBL2026676
• CHEMBL353912
• 3'-Nitrobiphenyl-3-amine
• 3'-Nitro-3-biphenylamine
• 31835-64-0
• AKOS004116655
• 3-Amino-3'-nitrobiphenyl
• 3-amino -3'-nitrobiphenyl
• BRN 2111610
• 3-AMINO-3'-NITROBIPHENYL HYDROCHLORIDE
• MFOBJFPOQKSSKE-UHFFFAOYSA-N
• 3-BIPHENYLAMINE, 3'-NITRO-

• Inchi： 1S/C12H10N2O2/c13-11-5-1-3-9(7-11)10-4-2-6-12(8-10)14(15)16/h1-8H,13H2
• InChI Key： MFOBJFPOQKSSKE-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)C1C=CC=C(C=1)N)=O

Computed Properties

• Exact Mass: 214.0743
• Monoisotopic Mass: 214.074228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 71.8

Experimental Properties

• Density: 1.268
• Boiling Point: 421.1°C at 760 mmHg
• Flash Point: 208.5°C
• Refractive Index: 1.65
• PSA: 69.16